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Compound of Interest

Compound Name:

O-

(cyclopropylmethyl)hydroxylamine

Hydrochloride

Cat. No.: B020476 Get Quote

Essential Safety and Handling Guide for O-
(cyclopropylmethyl)hydroxylamine Hydrochloride
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling O-(cyclopropylmethyl)hydroxylamine Hydrochloride in a

laboratory setting. It is intended for researchers, scientists, and professionals in drug

development to ensure safe handling and minimize exposure risks.

Chemical Identifier:

Property Value

Chemical Name
O-(cyclopropylmethyl)hydroxylamine

Hydrochloride

CAS Number 74124-04-2[1][2]

Molecular Formula C4H10ClNO[2][3]

Molecular Weight 123.58 g/mol [2][3]
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Hazard Identification and Classification
O-(cyclopropylmethyl)hydroxylamine Hydrochloride is a hazardous substance requiring

careful handling. The primary hazards are summarized below.

Hazard GHS Classification Precautionary Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[3]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[3]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[3]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[3]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[3]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation[3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling O-
(cyclopropylmethyl)hydroxylamine Hydrochloride to minimize exposure.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Gloves should

be inspected before use and

changed regularly, or

immediately if contaminated.[4]

[5]

Eye and Face Protection
Safety glasses with side

shields or chemical goggles

Must be worn at all times in the

laboratory. A face shield may

be required for splash hazards.

[4][6]

Skin and Body Protection Laboratory coat
A flame-retardant lab coat

should be worn and buttoned.

Respiratory Protection NIOSH-approved respirator

Required when working with

the solid form to avoid dust

inhalation, or if ventilation is

inadequate.[4][7]

Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical for safety.

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a chemical fume hood is operational and available for use.[8]

Verify that an eyewash station and safety shower are accessible.[7]

Gather all necessary PPE and ensure it is in good condition.

Weighing and Aliquoting:
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Perform all manipulations of the solid compound within a chemical fume hood to control

dust and vapors.

Use anti-static tools and equipment to minimize dust generation.

Close the container tightly immediately after use.

Solution Preparation:

When dissolving the compound, add the solid slowly to the solvent to avoid splashing.

Ensure adequate ventilation during this process.

Post-Handling:

Thoroughly clean the work area after handling is complete.

Wash hands and any exposed skin with soap and water.[4]

Storage Plan
Conditions: Store in a cool, dry, and well-ventilated area.[4][8] A recommended storage

temperature is 2-8°C in an inert atmosphere.[1]

Container: Keep the container tightly closed and store in the original packaging.[8][9]

Incompatibilities: Store away from strong oxidizing agents.[7]

Emergency and Disposal Procedures
Emergency Response Plan
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Emergency Situation First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[6][8]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[8]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.[8]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[4]

Spill

Evacuate the area. Wear appropriate PPE. For

solid spills, carefully sweep up and place in a

suitable container for disposal, avoiding dust

generation.[4][6] For liquid spills, absorb with an

inert material and place in a chemical waste

container.

Disposal Plan
O-(cyclopropylmethyl)hydroxylamine Hydrochloride and its containers are considered

hazardous waste.

Waste Collection: Collect waste in a designated, labeled, and sealed container. Do not mix

with other waste.

Disposal Method: Dispose of waste material in accordance with all applicable federal, state,

and local environmental regulations.[8] Contact a licensed professional waste disposal
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service to dispose of this material.

Workflow for Handling O-
(cyclopropylmethyl)hydroxylamine Hydrochloride
The following diagram illustrates the standard workflow for safely handling this compound.
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Workflow for Handling O-(cyclopropylmethyl)hydroxylamine Hydrochloride
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Caption: Safe handling workflow for O-(cyclopropylmethyl)hydroxylamine Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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